Cas no 1048913-30-9 (Ethyl 2-piperazino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate)

• Product Name: Ethyl 2-piperazino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• CAS No: 1048913-30-9
• MF: C₁₁H₁₄F₃N₃O₂S
• MW: 309.307971477509
• MDL: MFCD11100226
• CID: 1068485
• Update Time: 2023-08-02

Ethyl 2-piperazino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-piperazino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
• Ethyl 2-(piperazin-1-yl)-4-(trifluoromethyl)thiazole-5-carboxylate
• ethyl 2-(piperazin-1-yl)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

• MDL： MFCD11100226
• Inchi： 1S/C11H14F3N3O2S/c1-2-19-9(18)7-8(11(12,13)14)16-10(20-7)17-5-3-15-4-6-17/h15H,2-6H2,1H3
• InChI Key： XADDUHHBEZGUSE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C(F)(F)F)N=C1N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 350
• Topological Polar Surface Area: 82.7

Experimental Properties

• Melting Point: 80-82°

Ethyl 2-piperazino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Security Information

• HazardClass：IRRITANT